1-ethyl-1H-pyrazol-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-1H-pyrazol-3-ol is a useful research compound. Its molecular formula is C5H8N2O and its molecular weight is 112.132. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Characterization : 1-Ethyl-1H-pyrazol-3-ol is utilized in the synthesis and characterization of novel pyrazole derivatives. For instance, it's used in the synthesis of ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, which is characterized using techniques like NMR, mass spectrometry, and X-ray diffraction (Naveen et al., 2021).
Tautomerism Studies
- Tautomerism Studies : Research on this compound contributes to understanding tautomerism in related compounds. An example includes the investigation of 1-phenyl-1,2-dihydro-3H-pyrazol-3-one, revealing insights into tautomerism through NMR and crystal structure analysis (Arbačiauskienė et al., 2018).
Eco-Friendly Synthesis
- Eco-Friendly Synthesis : The compound is involved in eco-friendly synthesis processes, such as the one-pot synthesis of 4,4'-(arylmethylene)bis(1H-pyrazol-5-ols) using recyclable catalysts, emphasizing environmental sustainability in chemical synthesis (Zhou & Zhang, 2015).
Applications in Catalysis
- Applications in Catalysis : It's used in Pd-catalyzed cross-coupling reactions, showcasing its role in facilitating complex chemical transformations and synthesizing diverse pyrazole derivatives (Arbačiauskienė et al., 2009).
Multicomponent Reaction Synthesis
- Multicomponent Reaction Synthesis : The compound is essential in multicomponent reaction synthesis, such as the efficient production of 4-alkyl-5-methyl-1H-pyrazol-3-ols, demonstrating its versatility in chemical synthesis (Kalita et al., 2017).
Antitumor Activity
- Antitumor Activity : Derivatives of this compound have been studied for their cytotoxic properties against tumor cell lines, indicating potential applications in cancer research (Kodadi et al., 2007).
Antibacterial Activity
- Antibacterial Activity : Some derivatives have been synthesized and evaluated for their antibacterial activity, suggesting a potential role in the development of new antibacterial agents (Bhavanarushi et al., 2013).
Antiviral Activity
- Antiviral Activity : this compound derivatives also exhibit antiviral activity, for instance, against peste des petits ruminant virus (PPRV), highlighting its significance in antiviral drug development (Sujatha et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
1-Ethyl-1H-pyrazol-3-ol is a pyrazole derivative, a class of compounds known for their diverse pharmacological effects Pyrazole derivatives have been found to exhibit potent antileishmanial and antimalarial activities , suggesting that their targets may include proteins or enzymes involved in the life cycles of the Leishmania and Plasmodium parasites.
Mode of Action
It’s known that pyrazole derivatives can interact with their targets in a way that inhibits the growth and proliferation of the parasites . For instance, some pyrazole derivatives have shown superior antipromastigote activity, which is crucial in the life cycle of Leishmania .
Biochemical Pathways
Given the antileishmanial and antimalarial activities of pyrazole derivatives , it can be inferred that these compounds likely interfere with essential biochemical pathways in the Leishmania and Plasmodium parasites, leading to their death or inhibited growth.
Result of Action
Some pyrazole derivatives have demonstrated significant inhibition effects against leishmania and plasmodium , suggesting that this compound may have similar effects.
Properties
IUPAC Name |
2-ethyl-1H-pyrazol-5-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O/c1-2-7-4-3-5(8)6-7/h3-4H,2H2,1H3,(H,6,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEMMUBXQRZJIIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=O)N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52867-41-1 |
Source
|
Record name | 1-ethyl-1H-pyrazol-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.